(3S,4R)-4-[2-(thiophen-3-yl)ethynyl]oxolan-3-ol

• IUPAC Name: (3S,4R)-4-(2-thiophen-3-ylethynyl)oxolan-3-ol
• InChI: InChI=1S/C10H10O2S/c11-10-6-12-5-9(10)2-1-8-3-4-13-7-8/h3-4,7,9-11H,5-6H2/t9-,10-/m1/s1
• InChI Key: KISOVQLEXBCAHN-NXEZZACHSA-N
• Canonical SMILES: C1C(C(CO1)O)C#CC2=CSC=C2
• Isomeric SMILES: C1[C@H]([C@@H](CO1)O)C#CC2=CSC=C2
• Molecular Formula: C10H10O2S
• Molecular Weight: 194.25 g/mol

Description

(3S,4R)-4-[2-(thiophen-3-yl)ethynyl]oxolan-3-ol, commonly known as 3S,4R-TEO, is a synthetic organic compound with a variety of applications in scientific research. It is a member of the oxolane family of compounds and is composed of a thiophene ring, a carbonyl group, and two ethynyl groups. 3S,4R-TEO has been found to have a wide range of biochemical and physiological effects, making it an attractive target for further research.

Scientific Research Applications

Thiophene Derivatives in Material Science and Pharmaceuticals

Thiophene, a sulfur-containing heterocyclic compound, and its derivatives have demonstrated extensive applicability in material science and pharmaceuticals. They have shown a wide range of biological activities, including antibacterial, antifungal, and antiproliferative effects. Additionally, polymeric thiophenes have been utilized in optoelectronic devices such as organic field-effect transistors and solar cells, highlighting their significance in advancing technological and medicinal applications (Nagaraju et al., 2018).

Enhanced Nonlinear Optical Limiting with Thiophene Dyes

Research on thiophene dyes, specifically designed for optoelectronic devices, has demonstrated their potential in enhancing nonlinear optical limiting, which is crucial for protecting human eyes and optical sensors. This capability is particularly relevant in optical communications, where stabilizing light sources is essential. The study underscores the utility of thiophene compounds in developing advanced photonic and optoelectronic devices (Anandan et al., 2018).

Optoelectronic Applications of Thiophene-Functionalized Molecules

The synthesis and characterization of novel planar and star-shaped molecules containing thiophene groups have revealed their promising applications in the optoelectronic field. These compounds exhibit good luminescent properties and low ionization potential, suggesting their potential as photovoltaic materials. Such findings highlight the versatility of thiophene derivatives in contributing to the development of new materials for optoelectronic applications (Niu et al., 2013).